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Compound of Interest

Compound Name: Acid Green 28

Cat. No.: B1175345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Acid
Green 28, a synthetic dye with applications in various industrial processes. The information is

compiled and presented to be a valuable resource for professionals in research, development,

and quality control.

Chemical Identity and Structure
Acid Green 28 is an anthraquinone-based acid dye. While a definitive, systematic IUPAC

name is not consistently reported in publicly available literature, its core structure is well-

established.

Table 1: Chemical Identifiers of Acid Green 28

Identifier Value

CAS Number 12217-29-7[1][2][3]

Molecular Formula C₃₄H₃₂N₂Na₂O₁₀S₂[1][2]

Molecular Weight 738.74 g/mol [1][2]

Synonyms

Weak Acid Brilliant Green 5G, Weak Acid Green

5GS, Acid Green 5G, Acid Green 5GS, Acid

Green 5GW[1]
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Physicochemical Properties
Acid Green 28 is a dark green to blue powder.[2] Its physicochemical properties are

summarized in the table below.

Table 2: Physicochemical Properties of Acid Green 28

Property Value

Appearance Green Powder[2]

Solubility in Water 20 g/L at 90°C[4]

Melting Point Not available

Boiling Point Not available

Synthesis and Manufacturing
The synthesis of Acid Green 28 involves a multi-step chemical process. The general workflow

is outlined below.

Manufacturing Process Workflow

Starting Materials

Reaction Steps Final Product

1,4,5,8-Tetrahydroxyanthracene-9,10-dione
or

1,4-Dichloro-5,8-dihydroxyanthracene-9,10-dione

Condensation

4-Butylbenzenamine

Oxidation Sulfonation
(with 100% sulfuric acid) Conversion to Sodium Salt Acid Green 28

Click to download full resolution via product page

Caption: Manufacturing process of Acid Green 28.
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The synthesis begins with the condensation of either 1,4,5,8-Tetrahydroxyanthracene-9,10-

dione or 1,4-Dichloro-5,8-dihydroxyanthracene-9,10-dione with 4-Butylbenzenamine. This is

followed by an oxidation step. The subsequent sulfonation is carried out using 100% sulfuric

acid, which introduces sulfonic acid groups, rendering the dye water-soluble. The final step is

the conversion of the sulfonated intermediate into its sodium salt, yielding Acid Green 28.[1]

Reactivity and Stability
Acid Green 28 is stable under normal temperatures and pressures. It is incompatible with

strong oxidizing and reducing agents. Exposure to excess heat and incompatible materials

should be avoided. Hazardous decomposition products include irritating and toxic fumes and

gases.[3]

Fastness Properties
The fastness of a dye refers to its resistance to fading or running under various conditions.

Table 3: Fastness Properties of Acid Green 28 on Wool

Property Grade

Light Fastness 6

Soaping Fastness (Fading) 3-4

Soaping Fastness (Staining) 4-5

Perspiration Fastness 4-5

Carbonization 5

Crabbing (Fading) 5

Crabbing (Staining) 1

Source:[2]

Experimental Protocols
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Detailed experimental protocols for the analysis of Acid Green 28 are not widely published.

However, standard analytical techniques for dyes, such as UV-Visible Spectroscopy and High-

Performance Liquid Chromatography (HPLC), can be readily applied.

UV-Visible Spectroscopic Analysis (General Protocol)
Objective: To determine the maximum absorption wavelength (λmax) and quantify the

concentration of Acid Green 28 in a solution.

Methodology:

Preparation of Standard Solutions: A stock solution of Acid Green 28 is prepared by

accurately weighing a known amount of the dye and dissolving it in a suitable solvent (e.g.,

deionized water). A series of standard solutions of known concentrations are then prepared

by serial dilution of the stock solution.

Instrumentation: A double-beam UV-Visible spectrophotometer is used for the analysis. The

instrument is calibrated using the solvent as a blank.

Spectral Scan: The absorbance of the most concentrated standard solution is scanned over

a wavelength range (e.g., 200-800 nm) to determine the λmax.

Calibration Curve: The absorbance of each standard solution is measured at the λmax. A

calibration curve is constructed by plotting absorbance versus concentration.

Sample Analysis: The absorbance of the unknown sample solution is measured at the λmax,

and its concentration is determined using the calibration curve.

High-Performance Liquid Chromatography (HPLC)
Analysis (General Protocol)
Objective: To separate and quantify Acid Green 28 from a mixture and assess its purity.

Methodology:

Mobile Phase Preparation: A suitable mobile phase is prepared. For acid dyes, a common

approach is reversed-phase chromatography using a mixture of an aqueous buffer (e.g.,
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ammonium acetate or formate) and an organic solvent (e.g., acetonitrile or methanol). The

pH of the aqueous phase is often adjusted to ensure consistent ionization of the analyte.

Standard and Sample Preparation: Standard solutions of Acid Green 28 of known

concentrations and the sample solution are prepared in the mobile phase or a compatible

solvent.

Instrumentation: An HPLC system equipped with a suitable column (e.g., C18), a pump, an

injector, and a detector (e.g., UV-Vis or Diode Array Detector) is used.

Chromatographic Conditions:

Column: A C18 reversed-phase column is a common choice.

Mobile Phase: A gradient elution may be employed, starting with a higher proportion of the

aqueous buffer and gradually increasing the organic solvent concentration to elute the

analyte.

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection Wavelength: The detector is set to the λmax of Acid Green 28.

Analysis: The standard solutions are injected to establish the retention time and create a

calibration curve based on peak area. The sample solution is then injected, and the peak

corresponding to Acid Green 28 is identified by its retention time. The concentration and

purity can be calculated from the peak area.

Biological Interactions and Signaling Pathways
There is no scientific evidence to suggest that Acid Green 28 is involved in any biological

signaling pathways. As a synthetic dye primarily used in industrial applications, it is not

designed to interact with biological systems in a targeted manner. Its toxicological properties

are primarily related to potential irritation upon contact.[3]

Safety and Handling
According to the Material Safety Data Sheet (MSDS), Acid Green 28 may be harmful if

swallowed and can cause eye, skin, and respiratory tract irritation.[3] Appropriate personal
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protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area.[3] For detailed

safety information, please refer to the full MSDS provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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